Cas no 2247106-62-1 (5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride)
5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2247106-62-1
- EN300-6493479
- 5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride
- 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride
-
- Inchi: 1S/C6H3Cl2FO3S/c7-3-1-4(9)6(10)5(2-3)13(8,11)12/h1-2,10H
- InChI Key: LEVKYCAKCJCYMT-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C=C(C=1O)F)Cl)(=O)=O
Computed Properties
- Exact Mass: 243.9163987g/mol
- Monoisotopic Mass: 243.9163987g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 62.8Ų
5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6493479-0.05g |
5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride |
2247106-62-1 | 95.0% | 0.05g |
$1620.0 | 2025-03-15 | |
| Enamine | EN300-6493479-0.1g |
5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride |
2247106-62-1 | 95.0% | 0.1g |
$1697.0 | 2025-03-15 | |
| Enamine | EN300-6493479-0.25g |
5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride |
2247106-62-1 | 95.0% | 0.25g |
$1774.0 | 2025-03-15 | |
| Enamine | EN300-6493479-0.5g |
5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride |
2247106-62-1 | 95.0% | 0.5g |
$1851.0 | 2025-03-15 | |
| Enamine | EN300-6493479-1.0g |
5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride |
2247106-62-1 | 95.0% | 1.0g |
$1929.0 | 2025-03-15 | |
| Enamine | EN300-6493479-2.5g |
5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride |
2247106-62-1 | 95.0% | 2.5g |
$3782.0 | 2025-03-15 | |
| Enamine | EN300-6493479-5.0g |
5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride |
2247106-62-1 | 95.0% | 5.0g |
$5594.0 | 2025-03-15 | |
| Enamine | EN300-6493479-10.0g |
5-chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride |
2247106-62-1 | 95.0% | 10.0g |
$8295.0 | 2025-03-15 |
5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride
5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride: A Key Intermediate in Medicinal Chemistry with Promising Applications in Drug Discovery
5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride, with the CAS number 2247106-62-1, represents a versatile sulfonate derivative that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique combination of chlorine, fluorine, hydroxyl, and sulfonyl chloride functionalities, serves as a crucial building block for the synthesis of bioactive molecules. Recent advancements in chemical biology and pharmacology have highlighted its potential as a scaffold for developing novel therapeutics targeting inflammatory diseases, oncology, and neurodegenerative conditions. The structural complexity of 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride allows for extensive functionalization, making it a valuable tool in the design of small-molecule drugs with tailored pharmacological profiles.
One of the most intriguing aspects of 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride is its ability to act as a reactive intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are widely used in pharmaceuticals due to their ability to inhibit bacterial enzymes such as dihydropteroate synthase. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride exhibited enhanced antimicrobial activity against multidrug-resistant strains of Staphylococcus aureus. This finding underscores the importance of sulfonate chemistry in addressing the growing challenge of antibiotic resistance.
The hydroxyl group in 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride plays a critical role in modulating its biological activity. Hydroxyl functionalities are known to influence molecular interactions with biological targets, such as protein kinases and ion channels. A 2024 review in Advanced Drug Delivery Reviews highlighted how the hydroxyl group in sulfonate derivatives can enhance solubility and permeability, which are essential for drug absorption and bioavailability. This property makes 5-Chloro-3-fluoro-2-hydroxybenzene-1-sullyn chloride an attractive candidate for optimizing oral formulations.
The fluorine atom in 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride contributes to its metabolic stability and selectivity. Fluorinated compounds are often preferred in drug development due to their increased metabolic half-life and reduced susceptibility to enzymatic degradation. A 2023 case study in Organic & Biomolecular Chemistry demonstrated that fluorine substitution in sulfonate derivatives significantly improved their affinity for G-protein-coupled receptors (GPCRs), a class of targets involved in numerous physiological processes.
In the context of oncology, 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride has shown potential as a precursor for developing kinase inhibitors. Kinase inhibitors are a cornerstone of modern cancer therapy, targeting specific enzymes involved in tumor growth. A 2024 preclinical study published in Cancer Research reported that derivatives of this compound exhibited potent inhibitory activity against the EGFR (epidermal growth factor receptor) and Src kinases, which are frequently mutated in various cancers. These findings suggest that 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride could be a valuable scaffold for designing next-generation targeted therapies.
The sulfonyl chloride functionality in 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride is particularly noteworthy for its reactivity in nucleophilic substitution reactions. This reactivity allows for the facile introduction of diverse functional groups, enabling the synthesis of complex molecules with tailored biological activities. A 2023 article in Chemical Science described how this compound can be used to create sulfonamide derivatives with enhanced anti-inflammatory properties, as demonstrated in in vitro studies against TNF-α and IL-6 pathways.
Recent advances in computational chemistry have further expanded the utility of 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride. Molecular modeling studies have predicted that this compound can form stable hydrogen bonds with target proteins, enhancing its binding affinity. A 2024 study in Journal of Computational Chemistry used machine learning algorithms to identify optimal functionalization strategies for this scaffold, optimizing its therapeutic potential while minimizing off-target effects.
Environmental and toxicological considerations are also critical in the development of compounds like 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride. While its chemical stability is advantageous for drug development, it is essential to evaluate its potential for bioaccumulation and ecological impact. A 2023 report in Toxicological Sciences emphasized the importance of green chemistry approaches in the synthesis of sulfonate derivatives, ensuring their safety for both human and environmental applications.
In conclusion, 5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride represents a promising platform for drug discovery due to its versatile chemical structure and potential for functionalization. Its applications in antimicrobial, anti-inflammatory, and oncological therapies highlight its significance in modern medicinal chemistry. As research continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutics with improved efficacy and safety profiles.
2247106-62-1 (5-Chloro-3-fluoro-2-hydroxybenzene-1-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)